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Compound of Interest

Compound Name: Penicillin V b-Sulfoxide-d3

Cat. No.: B15555363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Penicillin V β-Sulfoxide-d3 is a deuterated, stable isotope-labeled derivative of Penicillin V

sulfoxide. Stable isotope-labeled compounds are critical tools in drug development and various

fields of scientific research, particularly in quantitative analysis using mass spectrometry. The

incorporation of deuterium atoms results in a compound with a higher molecular weight than its

non-labeled counterpart, while retaining nearly identical chemical and physical properties. This

makes Penicillin V β-Sulfoxide-d3 an excellent internal standard for liquid chromatography-

mass spectrometry (LC-MS) based assays, allowing for precise and accurate quantification of

Penicillin V and its metabolites in complex biological matrices. This guide provides a

comprehensive overview of the technical data, experimental protocols, and relevant biological

pathways associated with Penicillin V and its sulfoxide derivative.

Physicochemical Properties
The fundamental properties of Penicillin V β-Sulfoxide-d3 and its non-deuterated analog are

summarized below for comparative analysis.
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Property Penicillin V β-Sulfoxide-d3 Penicillin V β-Sulfoxide

CAS Number 148680-07-3 33069-21-5[1]

Molecular Formula C₁₆H₁₅D₃N₂O₆S[2] C₁₆H₁₈N₂O₆S[1]

Molecular Weight 369.41 g/mol [2] 366.39 g/mol [3]

IUPAC Name

(2S,3S,5R,6R)-3-methyl-3-

(methyl-d3)-7-oxo-6-[(2-

phenoxyacetyl)amino]-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid 4-oxide[4]

(2S,4S,5R,6R)-3,3-dimethyl-

4,7-dioxo-6-[(2-

phenoxyacetyl)amino]-4λ4-

thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid[1]

Appearance Light Brown Solid[2] Data not available

Melting Point >128°C (decomposes)[2] Data not available

Solubility
Slightly soluble in DMSO and

Methanol[2]
Data not available

InChI Key
DNPOVSLJNLLGMA-

ZYSRGASWSA-N[4]

DNPOVSLJNLLGMA-

WJLSXFSKSA-N[3]

Synthesis
General Synthesis of Penicillin V β-Sulfoxide
A specific protocol for the synthesis of the deuterated Penicillin V β-Sulfoxide-d3 is not readily

available in the public domain. However, a general method for the oxidation of Penicillin V to its

β-sulfoxide is described in the literature. This process can be adapted for the synthesis of the

deuterated analog by starting with deuterated Penicillin V.

Experimental Protocol (Adapted from Patent WO1985003294A1)[5]

This process involves the oxidation of Penicillin V in a two-phase liquid system.

Reactants:

Penicillin V (or deuterated Penicillin V)
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Hydrogen peroxide (20-50% w/v aqueous solution)

A water-immiscible organic solvent (e.g., chlorinated hydrocarbons, esters, ketones) that

dissolves Penicillin V but has lower solubility for the sulfoxide product.

Procedure:

Prepare a concentrated solution of Penicillin V (35-120% w/v) in the chosen organic

solvent.

Combine the organic solution with the hydrogen peroxide solution. The molar ratio of H₂O₂

to Penicillin V should be between 1.5:1 and 7:1.

The reaction proceeds without the need for an organic acid promoter.

As the oxidation occurs, the Penicillin V β-sulfoxide, being less soluble, crystallizes out of

the two-phase system.

The crystallized product can be collected by filtration.

This method is reported to produce Penicillin V β-sulfoxide in high purity and yield.
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Caption: Synthesis workflow for Penicillin V β-Sulfoxide.

Analytical Applications
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Penicillin V β-Sulfoxide-d3 is primarily designed for use as an internal standard in quantitative

analytical methods, most notably in Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Use as an Internal Standard in LC-MS/MS
The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass

spectrometry. It corrects for variations in sample preparation, matrix effects (ion suppression or

enhancement), and instrument response.

General Experimental Protocol for Quantification of Penicillin V in Biological Matrices

This protocol is a generalized procedure and should be optimized for specific matrices and

instrumentation.

Sample Preparation:

To a known volume or weight of the biological sample (e.g., plasma, urine, tissue

homogenate), add a precise amount of Penicillin V β-Sulfoxide-d3 solution of known

concentration.

Perform protein precipitation by adding a cold organic solvent such as acetonitrile or

methanol.

Vortex the mixture and centrifuge to pellet the precipitated proteins.

The supernatant can be further cleaned up using solid-phase extraction (SPE) or directly

diluted for analysis.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and an organic solvent (acetonitrile or methanol), both

containing a small amount of an additive like formic acid or ammonium acetate to improve

peak shape and ionization.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.
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Injection Volume: Typically 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both the analyte (Penicillin V)

and the internal standard (Penicillin V β-Sulfoxide-d3) are monitored.

Analyte Precursor Ion (m/z) Product Ion (m/z)

Penicillin V To be determined empirically To be determined empirically

Penicillin V β-Sulfoxide-d3 To be determined empirically To be determined empirically

Quantification: The concentration of Penicillin V in the sample is determined by comparing

the peak area ratio of the analyte to the internal standard against a calibration curve

prepared with known concentrations of Penicillin V and a constant concentration of the

internal standard.
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Caption: LC-MS/MS analytical workflow using an internal standard.
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Biological Context: Penicillin V Action and
Metabolism
While Penicillin V β-Sulfoxide-d3 is a synthetic molecule for analytical use, its parent

compounds are biologically significant.

Mechanism of Action of Penicillin V
Penicillin V, like other penicillin antibiotics, exerts its antibacterial effect by inhibiting the

synthesis of the bacterial cell wall.

Target: Penicillin-Binding Proteins (PBPs), which are bacterial enzymes responsible for the

cross-linking of peptidoglycan chains.

Action: The strained β-lactam ring of penicillin covalently binds to the active site of PBPs,

irreversibly inactivating them.

Result: The inhibition of peptidoglycan synthesis weakens the bacterial cell wall, leading to

cell lysis and bacterial death, especially in growing bacteria.
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Caption: Mechanism of action of Penicillin V.

Metabolism and Degradation of Penicillin V
Penicillin V can be metabolized or degraded into several products, with the sulfoxide being one

of them. The β-lactam ring is susceptible to hydrolysis, which inactivates the antibiotic.

Hydrolysis: The most common degradation pathway is the hydrolysis of the β-lactam ring to

form the inactive penicilloic acid.
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Oxidation: Penicillin V can be oxidized to form Penicillin V sulfoxide. This can occur

metabolically or as a result of chemical degradation.

Penicillin V

Penicillin V Sulfoxide

Oxidation

Penicilloic Acid
(Inactive)

Hydrolysis of
β-lactam ring

Click to download full resolution via product page

Caption: Simplified degradation pathways of Penicillin V.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Penicillin V β-Sulfoxide-d3 is not widely

available, the handling precautions should be based on those for Penicillin V and its

derivatives.

General Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin

and eyes. Wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

Allergenicity: Penicillins are known sensitizers and can cause allergic reactions upon

inhalation or skin contact in susceptible individuals.

Storage: Store in a tightly sealed container in a cool, dry place, protected from light. For

long-term storage, refrigeration is recommended.

Conclusion
Penicillin V β-Sulfoxide-d3 is a valuable tool for researchers in drug metabolism,

pharmacokinetics, and clinical diagnostics. Its utility as an internal standard in LC-MS/MS

methods allows for the reliable quantification of Penicillin V and its metabolites, contributing to
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a better understanding of the behavior of this important antibiotic in biological systems. This

guide provides the foundational technical information to facilitate its effective use in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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